alpha-Decitabine

• IUPAC Name: 4-amino-1-[(2S,4S,5R)-4-hydroxy-5-(hydroxymethyl)oxolan-2-yl]-1,3,5-triazin-2-one
• InChI: InChI=1S/C8H12N4O4/c9-7-10-3-12(8(15)11-7)6-1-4(14)5(2-13)16-6/h3-6,13-14H,1-2H2,(H2,9,11,15)/t4-,5+,6-/m0/s1
• InChI Key: XAUDJQYHKZQPEU-JKUQZMGJSA-N
• Canonical SMILES: C1C(C(OC1N2C=NC(=NC2=O)N)CO)O
• Isomeric SMILES: C1[C@@H]([C@H](O[C@@H]1N2C=NC(=NC2=O)N)CO)O
• Molecular Formula: C8H12N4O4
• Molecular Weight: 228.21 g/mol
• CAS RN: 22432-95-7

Description

Alpha-Decitabine is a useful research compound. Its molecular formula is C8H12N4O4 and its molecular weight is 228.21 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

• Efficacy in Myelodysplastic Syndromes (MDS) : Decitabine demonstrates meaningful clinical benefits in patients with MDS, showing improvement in over half of the patients treated. This includes various subtypes and risk categories of MDS (Steensma et al., 2009).

• Dual Mechanism of Action : Decitabine acts as a hypomethylating agent, reactivating silenced genes and promoting differentiation at low doses, while exhibiting cytotoxicity at higher doses. This dual action makes it effective in treating leukemia, as well as improving its use in epigenetic therapy (Jabbour et al., 2008).

• Improvement in Acute Myeloid Leukemia (AML) : In AML, Decitabine indirectly depletes methylcytosine, leading to hypomethylation of target gene promoters, which is crucial in leukemogenesis. This makes it a potential pharmacologic therapy for AML (Kantarjian et al., 2006).

• Differential Protein Expression : Decitabine's impact on protein expression in leukemia cells has been studied, revealing various proteins that are differentially expressed following treatment. This includes insights into the cellular mechanisms and potential effectors influenced by Decitabine (Buchi et al., 2012).

• Epigenetic Mechanisms : The connection between the clinical activity of Decitabine and its demethylating activity is a key area of research. Studies suggest that hypomethylation and reactivation of critical genes play a significant role in Decitabine's antitumor activity (Oki et al., 2007).

• Fetal Hemoglobin-Enhancing Agents in Thalassemia : Decitabine has been explored as a potential treatment in thalassemia, aiming to increase fetal hemoglobin synthesis and thereby reduce the severity of the disease (Lal & Vichinsky, 2004).

• Low-Dose Prolonged Exposure in Hematopoietic Malignancies : Studies have evaluated the efficacy of low-dose prolonged exposure schedules of Decitabine, finding it effective in myeloid malignancies, with low doses being as or more effective than higher doses (Issa et al., 2004).

• Clinical Trials in Acute Myelogenous Leukemia : Decitabine has shown efficacy in the treatment of poor prognosis acute myeloid leukemia (AML) patients, suggesting a potential role in the treatment of AML patients with advanced age or poor general conditions (Petti et al., 1993).